Cas no 90940-40-2 (2-(4-chlorophenyl)cyclopropane-1-carboxylic acid)

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid structure

90940-40-2 structure

Product Name:2-(4-chlorophenyl)cyclopropane-1-carboxylic acid

CAS No:90940-40-2

MF:C₁₀H₉ClO₂

MW:196.630262136459

MDL:MFCD03419437

CID:1032402

PubChem ID:237412

Update Time:2024-10-26

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(4-Chlorophenyl)cyclopropanecarboxylic acid
- 2-(4-CHLORO-PHENYL)-CYCLOPROPANECARBOXYLIC ACID
- NSC 40845
- 2-(4-chlorophenyl)cyclopropane-1-carboxylic acid
- NSC40845
- 2-(4-Chlorophenyl)cyclopropanecarboxylicAcid
- Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, cis-
- (1S,2S)-2-(4-chlorophenyl)cyclopropane-1-carboxylic acid
- Oprea1_498060
- JZYXJKBNUJJIKU-UHFFFAOYSA-N
- SBB018034
- STK301557
- BBL038246
- 5164AC
- 2-(4-Chlorophenyl)cyclopropanecarboxylic acid (ACI)
- Cyclopropanecarboxylic acid, 2-(p-chlorophenyl)- (6CI, 7CI)
- NSC-40845
- DA-28193
- 2-(4-Chlorophenyl)-cyclopropanecarboxylic acid
- DTXSID10920048
- MFCD24386956
- SCHEMBL301295
- AC-29579
- SY036707
- F2169-0965
- 2-(4-Chlorophenyl)cyclopropanecarboxylic acid, AldrichCPR
- 90940-40-2
- Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, (1S,2S)-
- 2-(4-CHLOROPHENYL)-1-CYCLOPROPANECARBOXYLIC ACID
- SY205590
- TS-02784
- CS-0035601
- AKOS000301628
- MFCD03419437
- MFCD28011066
- AKOS016042333
- Cyclopropanecarboxylic acid, 2-(4-chlorophenyl)-, (1S,2S)-(1S,2S)-2-(4-chlorophenyl)cyclopropane-1-carboxylic acid
- SY266087
- EN300-71874
- MDL： MFCD03419437
- Inchi： 1S/C10H9ClO2/c11-7-3-1-6(2-4-7)8-5-9(8)10(12)13/h1-4,8-9H,5H2,(H,12,13)
- InChI Key： JZYXJKBNUJJIKU-UHFFFAOYSA-N
- SMILES： O=C(C1C(C2C=CC(Cl)=CC=2)C1)O

Computed Properties

Exact Mass: 196.02900
Monoisotopic Mass: 196.029
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 2.3

Experimental Properties

Density: 1.388±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 112 ºC
Boiling Point: 346.9℃ at 760 mmHg
Flash Point: 163.6°C
Refractive Index: 1.612
Solubility: Very slightly soluble (0.26 g/l) (25 º C),
PSA: 37.30000
LogP: 2.52810

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid Security Information

Hazard Category Code： 25
Safety Instruction： 45
Hazardous Material Identification：
HazardClass：IRRITANT

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid Customs Data

HS CODE：2916399090
Customs Data：

China Customs Code:
2916399090

Overview:

2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Summary:

2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid Pricemore >>

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Alichem	A019120945-1g	2-(4-Chlorophenyl)cyclopropanecarboxylic acid	90940-40-2	95%	1g	$186.43	2023-08-31
Alichem	A019120945-5g	2-(4-Chlorophenyl)cyclopropanecarboxylic acid	90940-40-2	95%	5g	$563.92	2023-08-31
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Chemenu	CM202309-1g	2-(4-Chloro-phenyl)-cyclopropanecarboxylic acid	90940-40-2	95%	1g	$185	2021-08-04
Chemenu	CM202309-5g	2-(4-Chloro-phenyl)-cyclopropanecarboxylic acid	90940-40-2	95%	5g	$497	2021-08-04
Chemenu	CM202309-10g	2-(4-Chloro-phenyl)-cyclopropanecarboxylic acid	90940-40-2	95%	10g	$830	2021-08-04

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid Production Method

Production Method 1

1073-67-2

90940-40-2

Reaction Conditions

1.1 Catalysts: Copper sulfate Solvents: Benzene ; 3 h, 80 °C; overnight, rt
1.2 Reagents: Potassium hydroxide Solvents: Dimethyl sulfoxide , Water ; rt

Reference

: N-heterocyclic carbene cascade catalysis: Dual Bronsted/Lewis base rearrangement of cyclopropyl enol esters to dihydropyranones

Candish, Lisa; Lupton, David W., Chemical Science, 2012, 3(2), 380-383

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid Raw materials

p-Chlorostyrene

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid Preparation Products

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid (90940-40-2)

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Cas no 90940-40-2 (2-(4-chlorophenyl)cyclopropane-1-carboxylic acid)

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid Security Information

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid Pricemore >>

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid Production Method

Production Method 1

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid Raw materials

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid Preparation Products

2-(4-chlorophenyl)cyclopropane-1-carboxylic acid Related Literature

Related Categories

90940-40-2 (2-(4-chlorophenyl)cyclopropane-1-carboxylic acid) Related Products